Cas no 93951-68-9 (2,4-Dinitrotoluene-d3)

• Product Name: 2,4-Dinitrotoluene-d3
• CAS No: 93951-68-9
• MF: C₇H₆N₂O₄
• MW: 185.15202665329
• CID: 797469
• Update Time: 2023-11-22

2,4-Dinitrotoluene-d3 Chemical and Physical Properties

Names and Identifiers

• Benzene-1,2,4-d3,6-methyl-3,5-dinitro- (9CI)
• 2,4-Dinitrotoluene-d3

• Inchi： 1S/C7H6N2O4/c1-5-2-3-6(8(10)11)4-7(5)9(12)13/h2-4H,1H3/i2D,3D,4D
• InChI Key： RMBFBMJGBANMMK-NRUYWUNFSA-N
• SMILES： [N+](C1C(C)=C([2H])C([2H])=C([N+](=O)[O-])C=1[2H])(=O)[O-]

Computed Properties

• Exact Mass: 185.052
• Monoisotopic Mass: 185.052
• Isotope Atom Count: 3
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 91.6A^2

Experimental Properties

• Melting Point: 67-70 °C(lit.)

2,4-Dinitrotoluene-d3 Security Information

• Hazard Category Code： 45-23/24/25-48/22-50/53-62-68
• Safety Instruction： 53-45-60-61
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes Nitrotoluenes